Cas no 569-31-3 (Meconin)

• Product name: Meconin
• CAS No: 569-31-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00219354
• CID: 371403
• PubChem ID: 68437

Meconin Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxyisobenzofuran-1(3H)-one
• Meconin
• 1(3H)-Isobenzofuranone,6,7-dimethoxy-
• 6,7-dimethoxy-1(3H)-Isobenzofuranone
• 6,7-dimethoxy-3H-2-benzofuran-1-one
• 6,7-Dimethoxy-2-benzofuran-1(3H)-one
• 6,7-Dimethoxy-3H-1-isobenzofuranone
• 6,7-Dimethoxyphthalide
• Meconic lactone
• Meconine
• Mekonin
• NSC 35547
• Opianyl
• Phthalide, 6,7-dimethoxy-
• Maconine
• 1(3H)-Isobenzofuranone, 6,7-dimethoxy-
• MK5R222CG0
• ORFFGRQMMWVHIB-UHFFFAOYSA-N
• 6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• NSC35547
• 6,7-dimethoxy-3H-isobenzofuran-1-one
• Ph
• CDS1_002467
• MLS001049120
• AE-641/30608025
• 6,7-dimethoxy-3H-2-benzouran-1-one
• Z234875088
• SR-01000388929-1
• UNII-MK5R222CG0
• Phthalide,7-dimethoxy-
• EINECS 209-311-8
• 569-31-3
• AC2115
• HMS2267N03
• SMR000386950
• DivK1c_003507
• 1(3H)-Isobenzofuranone,7-dimethoxy-
• SY020123
• 6,7-dimethoxy-isobenzo-furan-1 (3H)-one
• HMS640D01
• MECONIN [MI]
• 6 pound not7-Dimethoxy-3H-1-isobenzofuranone
• AM807365
• BCP16837
• CS-0028244
• CS-11421
• CHEMBL1333869
• CHEBI:173937
• MFCD00219354
• Meconin (1.0 mg/mL in Chloroform)
• HY-W019151
• FT-0670968
• NCGC00246213-01
• DTXSID60205433
• 6,7-Dimethoxy-Phthalide
• Q27284078
• 6,7-dimethoxy 3H-isobenzofuranone
• AC-25607
• AKOS001376922
• EN300-7371095
• SCHEMBL698750
• 6,7-dimethoxyisobenzofuran-1 (3H)-one
• FT-0651929
• SR-01000388929
• NS00007888
• ChemDiv1_018723
• NSC-35547
• DB-072220
• STL561453

• MDL： MFCD00219354
• Inchi： 1S/C10H10O4/c1-12-7-4-3-6-5-14-10(11)8(6)9(7)13-2/h3-4H,5H2,1-2H3
• InChI Key： ORFFGRQMMWVHIB-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C([H])=C([H])C=2C1([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103 ºC
• Boiling Point: 404.2℃ at 760 mmHg
• Flash Point: 185.1±28.8 °C
• Refractive Index: 1.5430 (estimate)
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 44.76
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Meconin Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides